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Introduction
The indole scaffold is a privileged structure in medicinal chemistry, forming the core of

numerous natural products and pharmaceutical agents.[1][2] Functionalization of the indole ring

is a key strategy in the development of new therapeutics. While the pyrrole ring (C2 and C3

positions) is readily modified, regioselective functionalization of the benzene ring, particularly at

the C5 position, has been a significant synthetic challenge due to its lower reactivity.[1][3]

Direct C-H activation and functionalization have emerged as powerful tools to address this

challenge. This document provides detailed application notes and protocols for a highly efficient

and regioselective method for the direct iodination of the C5-H bond of indoles. This metal-free

approach offers mild reaction conditions and a broad tolerance of functional groups, making it

particularly suitable for the late-stage functionalization of complex molecules in drug discovery

programs.[4][5][6] The resulting 5-iodoindoles are versatile intermediates that can be further

elaborated through various cross-coupling reactions.

General Experimental Workflow
The following diagram illustrates the general workflow for the regioselective C5-H direct

iodination of indoles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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